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Compound of Interest

Compound Name: RU 59063

Cat. No.: B1680189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of a stock solution of RU 59063, a

nonsteroidal antiandrogen. The information is intended to ensure accurate and reproducible

experimental results.

Introduction to RU 59063
RU 59063 is a high-affinity ligand for the androgen receptor (AR), functioning as a nonsteroidal

antiandrogen. Its chemical and physical properties are summarized in the table below.

Property Value

Molecular Formula C₁₇H₁₈F₃N₃O₂S

Molecular Weight 385.4 g/mol

CAS Number 155180-53-3

Preparing the RU 59063 Stock Solution
A common solvent for RU 59063 is Dimethyl Sulfoxide (DMSO). While specific solubility data

for RU 59063 is not readily available, a concentration of up to 100 mM in DMSO is a

reasonable starting point based on the solubility of similar compounds.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1680189?utm_src=pdf-interest
https://www.benchchem.com/product/b1680189?utm_src=pdf-body
https://www.benchchem.com/product/b1680189?utm_src=pdf-body
https://www.benchchem.com/product/b1680189?utm_src=pdf-body
https://www.benchchem.com/product/b1680189?utm_src=pdf-body
https://www.benchchem.com/product/b1680189?utm_src=pdf-body
https://www.benchchem.com/product/b1680189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials Required:
RU 59063 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Protocol:
Determine the required amount of RU 59063: To prepare a 10 mM stock solution in 1 mL of

DMSO, you will need 3.854 mg of RU 59063. The calculation is as follows:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 385.4 g/mol = 0.003854 g = 3.854 mg

Weigh the RU 59063: Carefully weigh out the calculated amount of RU 59063 powder using

an analytical balance.

Dissolve in DMSO: Add the weighed RU 59063 to the appropriate volume of DMSO in a

sterile tube.

Ensure complete dissolution: Vortex the solution until the RU 59063 is completely dissolved.

Gentle warming may be applied if necessary, but avoid excessive heat.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage.

Experimental Workflow
The following diagram illustrates the workflow for preparing the RU 59063 stock solution.
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Caption: Workflow for RU 59063 stock solution preparation.

Mechanism of Action: Androgen Receptor Signaling
Pathway
RU 59063 exerts its effects by acting as an antagonist to the androgen receptor. The androgen

receptor signaling pathway is a critical pathway in various physiological and pathological

processes. The diagram below provides a simplified overview of this pathway.
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Caption: Simplified Androgen Receptor Signaling Pathway.

Safety and Handling
RU 59063 is a potent compound and should be handled with care. Always wear appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Work in

a well-ventilated area, preferably in a chemical fume hood. In case of contact with skin or eyes,

rinse immediately with plenty of water. Consult the material safety data sheet (MSDS) for

complete safety information.

Disclaimer: This protocol is intended for research use only. The provided information is based

on general laboratory practices and data for similar compounds. Researchers should always

consult the specific product information sheet and relevant literature for the most accurate and

up-to-date information.

To cite this document: BenchChem. [Preparing a Stock Solution of RU 59063: An Application
Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680189#preparing-ru-59063-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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